Cas no 2680744-77-6 (3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2680744-77-6
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5633426
• PubChem ID: 165940932
• Update Time: 2025-08-04

3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-28290438
• 2680744-77-6
• 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)13(21)18-7-6-10(12(19)20)11(8-18)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,19,20)
• InChI Key： IAYLYRQTBNUVAI-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)C(C2C=CC=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Introduction to 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680744-77-6)

3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid, identified by its CAS number 2680744-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly the presence of a phenyl group, a trifluoroacetyl moiety, and a carboxylic acid functional group, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The trifluoroacetyl group is a key structural element in this compound, imparting specific electronic and steric properties that can influence its reactivity and biological interactions. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The phenyl ring further enhances the molecular complexity, offering opportunities for selective interactions with biological receptors. Together with the piperidine core, these structural components create a scaffold that is amenable to further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating fluorinated acyl groups. Studies have demonstrated that such compounds can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The carboxylic acid group in 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid provides a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced selectivity and reduced side effects compared to existing treatments. For instance, derivatives of this compound have been investigated for their role in modulating the activity of serine proteases, which are implicated in various pathological processes. The trifluoroacetyl group has been shown to increase the hydrophobicity of the molecule, improving its membrane permeability—a critical factor for oral bioavailability.

The synthesis of 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid involves multi-step organic transformations that highlight the sophistication of modern synthetic methodologies. Key steps typically include Friedel-Crafts acylation to introduce the phenyl ring followed by nucleophilic substitution or condensation reactions to incorporate the trifluoroacetyl group. The final step often involves carboxylation or functional group interconversion to achieve the desired carboxylic acid moiety. These synthetic strategies not only showcase the versatility of piperidine chemistry but also demonstrate how fluorinated compounds can be efficiently prepared using established protocols.

From a computational chemistry perspective, 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding modes with enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are key mediators of inflammation and tissue degradation. These studies have informed the design of more potent inhibitors with improved pharmacological profiles.

The pharmacokinetic properties of this compound are also of considerable interest. In vitro and in vivo studies have revealed that it exhibits favorable solubility characteristics due to the presence of both polar (carboxylic acid) and non-polar (phenyl ring) regions. This balance allows for efficient absorption across biological membranes while maintaining adequate solubility for distribution within the body. Additionally, preliminary toxicology assessments suggest that it demonstrates low acute toxicity at relevant therapeutic doses.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) approaches to identify novel bioactive compounds derived from scaffolds like 3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid. By integrating HTS with structure-based drug design (SBDD), researchers can rapidly evaluate large libraries of derivatives and optimize lead compounds for clinical development. This combinatorial approach has accelerated the discovery pipeline for new therapeutics targeting complex diseases.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacological properties such as increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity. The trifluoroacetyl moiety in this compound exemplifies how fluorine can be strategically positioned within a molecular framework to achieve these desirable effects. As our understanding of fluorinated chemistry evolves, so too does our ability to harness its potential for therapeutic innovation.

In conclusion,3-Phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680744-77-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a piperidine core with phenyl-, trifluoroacetyl-, and carboxylic acid functionalities—make it an attractive scaffold for designing novel bioactive molecules. With ongoing studies focusing on its pharmacological efficacy and synthetic accessibility,this compound holds significant potential as an intermediate or lead structure in future drug development efforts.